Cas no 901273-47-0 (2-[3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine)

• Product Name: 2-[3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine
• CAS No: 901273-47-0
• MF: C₁₈H₁₉N₃O₃S
• MW: 357.42676281929
• CID: 4664498
• Update Time: 2025-06-15

2-[3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine
• 1H-Isoindol-1-imine, 2,3-dihydro-2-[3-(4-morpholinylsulfonyl)phenyl]-

• Inchi： 1S/C18H19N3O3S/c19-18-17-7-2-1-4-14(17)13-21(18)15-5-3-6-16(12-15)25(22,23)20-8-10-24-11-9-20/h1-7,12,19H,8-11,13H2
• InChI Key： FFATTWGTAVPSHG-UHFFFAOYSA-N
• SMILES： C1(=N)C2=C(C=CC=C2)CN1C1=CC=CC(S(N2CCOCC2)(=O)=O)=C1

Additional information on 2-[3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine

Comprehensive Analysis of 2-[3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine (CAS No. 901273-47-0)

The compound 2-[3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine (CAS No. 901273-47-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the morpholine-4-sulfonyl moiety and the isoindol-1-imine core, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutic agents, especially in the context of targeting specific enzymes or receptors.

One of the most intriguing aspects of 2-[3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine is its potential role in addressing unmet medical needs. For instance, recent studies have highlighted its relevance in the development of kinase inhibitors, which are a hot topic in oncology and inflammatory diseases. The morpholine ring, a common pharmacophore, is known to enhance solubility and bioavailability, making this compound particularly attractive for oral drug formulations. This aligns with the growing demand for orally bioavailable small-molecule drugs, a trend frequently searched by professionals in the field.

From a synthetic chemistry perspective, the preparation of 2-[3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine involves multi-step organic transformations, including sulfonylation and imine formation. The sulfonyl group, in particular, is a critical functional group that contributes to the compound's stability and reactivity. Chemists often search for optimized synthetic routes to such complex molecules, and this compound serves as an excellent case study for advanced organic synthesis techniques. Its CAS No. 901273-47-0 is frequently queried in chemical databases, underscoring its importance in the research community.

In addition to its pharmaceutical potential, 2-[3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine has also been explored in material science. The isoindol-1-imine core exhibits interesting photophysical properties, making it a candidate for organic electronic applications. This dual applicability in both life sciences and materials science is a rare and valuable attribute, which has led to a surge in interdisciplinary research involving this compound. Questions about its optoelectronic properties are increasingly common in academic forums and search engines.

Another area of interest is the compound's potential as a protease inhibitor. Proteases are enzymes involved in numerous physiological and pathological processes, and their inhibition is a key strategy in treating diseases like viral infections and cancer. The structural complexity of 2-[3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine allows it to interact with protease active sites, making it a subject of ongoing research. This aligns with the broader trend of targeting proteases, a topic frequently searched by biomedical researchers.

Safety and toxicity profiles are also critical considerations for any chemical compound, and 2-[3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine is no exception. Preliminary studies suggest that it has a favorable safety profile, but comprehensive toxicological assessments are still underway. This is particularly relevant given the increasing regulatory scrutiny on new chemical entities, a concern often raised by industry professionals and regulatory bodies alike.

In summary, 2-[3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine (CAS No. 901273-47-0) is a versatile and promising compound with applications spanning pharmaceuticals, materials science, and beyond. Its unique structural features, combined with its potential therapeutic and technological applications, make it a subject of intense research and discussion. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in both academic and industrial settings.